Cas no 15235-27-5 (Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)-)

• Product Name: Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)-
• CAS No: 15235-27-5
• MF: C₁₂H₁₆F₃NO
• MW: 247.256753921509
• CID: 160010
• PubChem ID: 192913
• Update Time: 2025-04-19

Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N-ethyl-b-methoxy-3-(trifluoromethyl)-
• Benzeneethanamine, N-ethyl-beta-methoxy-3-(trifluoromethyl)-
• N-Ethyl-β-methoxy-3-(trifluoromethyl)phenethylamine
• 15235-27-5
• Skf 40652A
• DTXSID30934480
• N-ethyl-2-methoxy-2-[3-(trifluoromethyl)phenyl]ethanamine
• N-Ethyl-beta-methoxy-beta-(3'-trifluoromethylphenyl)ethylamine
• JGJJZSVNDGGHNA-UHFFFAOYSA-N
• SK&F 40652A
• N-Ethyl-2-methoxy-2-[3-(trifluoromethyl)phenyl]ethan-1-amine
• SKF-40652A
• SK&F-40652A

• Inchi： 1S/C12H16F3NO/c1-3-16-8-11(17-2)9-5-4-6-10(7-9)12(13,14)15/h4-7,11,16H,3,8H2,1-2H3
• InChI Key： JGJJZSVNDGGHNA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CNCC)OC)(F)F

Computed Properties

• Exact Mass: 247.11848
• Monoisotopic Mass: 247.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 247.1°C at 760 mmHg
• Flash Point: 103.2°C
• Refractive Index: 1.455
• PSA: 21.26